Cas no 181063-62-7 (Methyl 3-ethoxy-5-methylthiophene-2-carboxylate)
181063-62-7 structure
Product Name:Methyl 3-ethoxy-5-methylthiophene-2-carboxylate
CAS No:181063-62-7
MF:C9H12O3S
MW:200.254781723022
CID:1020040
PubChem ID:45093881
Update Time:2024-02-29
Methyl 3-ethoxy-5-methylthiophene-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- 2-Thiophenecarboxylicacid,3-ethoxy-5-methyl-,methylester(9CI)
- methyl 3-ethoxy-5-methylthiophene-2-carboxylate
- 2-thiophenecarboxylic acid,3-ethoxy-5-methyl-,methyl ester
- Methyl 3-ethoxy-5-methylthiophene-2-carboxylate
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- Inchi: 1S/C9H12O3S/c1-4-12-7-5-6(2)13-8(7)9(10)11-3/h5H,4H2,1-3H3
- InChI Key: WXEPKVSQKUOKJG-UHFFFAOYSA-N
- SMILES: S1C(C)=CC(=C1C(=O)OC)OCC
Computed Properties
- Exact Mass: 200.051
- Monoisotopic Mass: 200.051
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 63.8
- XLogP3: 2.5
Methyl 3-ethoxy-5-methylthiophene-2-carboxylate Related Literature
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1. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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